Cas no 56252-05-2 (1H-Phenalen-1-one, 2-methoxy-9-phenyl-)
1H-Phenalen-1-one, 2-methoxy-9-phenyl- is a versatile organic compound featuring a unique 1H-phenalen-1-one backbone with a methoxy and phenyl substituents. Its structural diversity and stability make it a valuable intermediate in organic synthesis. This compound is highly reactive, enabling efficient transformations in pharmaceutical and agrochemical industries. Its purity and consistent supply ensure reliability in research and development processes.
56252-05-2 structure
Product Name:1H-Phenalen-1-one, 2-methoxy-9-phenyl-
CAS No:56252-05-2
MF:C20H14O2
MW:286.323965549469
CID:349406
PubChem ID:10085389
Update Time:2025-07-27
1H-Phenalen-1-one, 2-methoxy-9-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Phenalen-1-one, 2-methoxy-9-phenyl-
- 2-O-Methylanigorufone
- Methoxyanigorufone
- 2-Methoxy-9-phenylphenalen-1-one
- DTXSID00435434
- 2-methoxy-9-phenyl-phenalen-1-one
- 56252-05-2
- CHEMBL1164385
- 2-methoxy-9-phenyl-1H-phenalen-1-one
- CHEBI:174737
- AKOS040761015
- HY-N8921
- CS-0149372
-
- Inchi: 1S/C20H14O2/c1-22-17-12-15-9-5-8-14-10-11-16(13-6-3-2-4-7-13)19(18(14)15)20(17)21/h2-12H,1H3
- InChI Key: NXRGWQRQXPUQSX-UHFFFAOYSA-N
- SMILES: O(C)C1=CC2C=CC=C3C=CC(C4C=CC=CC=4)=C(C1=O)C3=2
Computed Properties
- Exact Mass: 286.09942
- Monoisotopic Mass: 286.099379685g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 22
- Rotatable Bond Count: 2
- Complexity: 460
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- Color/Form: Orange powder
- Density: 1.26±0.1 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 527.2±50.0 °C at 760 mmHg
- Flash Point: 250.2±23.7 °C
- Solubility: Insuluble (1.4E-3 g/L) (25 ºC),
- PSA: 26.3
- Vapor Pressure: 0.0±1.4 mmHg at 25°C
1H-Phenalen-1-one, 2-methoxy-9-phenyl- Security Information
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at 4 ℃, better at -4 ℃
1H-Phenalen-1-one, 2-methoxy-9-phenyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | O73750-5 mg |
2-O-Methylanigorufone |
56252-05-2 | 5mg |
¥4480.0 | 2021-09-08 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN2787-1 mg |
2-O-Methylanigorufone |
56252-05-2 | 1mg |
¥2275.00 | 2022-04-26 | ||
| TargetMol Chemicals | TN2787-1mg |
2-O-Methylanigorufone |
56252-05-2 | 1mg |
¥ 5250 | 2024-07-20 | ||
| TargetMol Chemicals | TN2787-1 mg |
2-O-Methylanigorufone |
56252-05-2 | 98% | 1mg |
¥ 2,275 | 2023-07-11 | |
| A2B Chem LLC | AG32237-5mg |
2-O-Methylanigorufone |
56252-05-2 | 5mg |
$660.00 | 2024-04-19 |
1H-Phenalen-1-one, 2-methoxy-9-phenyl- Related Literature
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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